Cas no 126534-17-6 (ethyl 2-(cyclopropylamino)-1,3-thiazole-4-carboxylate)

• Product Name: ethyl 2-(cyclopropylamino)-1,3-thiazole-4-carboxylate
• CAS No: 126534-17-6
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• MDL: MFCD19686442
• CID: 4584296
• Update Time: 2025-06-14

ethyl 2-(cyclopropylamino)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxylic acid, 2-(cyclopropylamino)-, ethyl ester
• ethyl 2-(cyclopropylamino)-1,3-thiazole-4-carboxylate

• MDL： MFCD19686442
• Inchi： 1S/C9H12N2O2S/c1-2-13-8(12)7-5-14-9(11-7)10-6-3-4-6/h5-6H,2-4H2,1H3,(H,10,11)
• InChI Key： WRPOUBFNFBYEOF-UHFFFAOYSA-N
• SMILES： S1C=C(C(OCC)=O)N=C1NC1CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on ethyl 2-(cyclopropylamino)-1,3-thiazole-4-carboxylate

Comprehensive Overview of Ethyl 2-(Cyclopropylamino)-1,3-Thiazole-4-Carboxylate (CAS No. 126534-17-6)

Ethyl 2-(cyclopropylamino)-1,3-thiazole-4-carboxylate (CAS No. 126534-17-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This thiazole derivative is characterized by its unique molecular structure, combining a cyclopropylamino group with a carboxylate ester functionality. Its versatility makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel heterocyclic compounds.

The compound's CAS number 126534-17-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and commercial transactions. With the growing demand for small molecule therapeutics and crop protection agents, ethyl 2-(cyclopropylamino)-1,3-thiazole-4-carboxylate has emerged as a key building block. Its structural features enable modifications that can enhance bioavailability and target specificity, addressing contemporary challenges in drug discovery.

Recent trends in green chemistry have also spotlighted this compound due to its potential for sustainable synthesis routes. Researchers are exploring catalytic methods and solvent-free reactions to optimize its production, aligning with global initiatives to reduce chemical waste. Furthermore, its thiazole core is being investigated for applications in material science, particularly in the design of organic semiconductors and luminescent materials.

Frequently asked questions about CAS 126534-17-6 include inquiries about its solubility profile, stability under various pH conditions, and scalability in industrial processes. These queries reflect the compound's relevance across multiple disciplines. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize its purity and confirm its structural integrity.

In the context of intellectual property, patents involving ethyl 2-(cyclopropylamino)-1,3-thiazole-4-carboxylate often focus on its utility in combination therapies and synergistic formulations. The compound's ability to modulate enzyme activity and receptor binding makes it a promising candidate for addressing drug-resistant pathogens and metabolic disorders. This aligns with current healthcare priorities, including the fight against antimicrobial resistance (AMR).

From a commercial perspective, suppliers of CAS 126534-17-6 emphasize its batch-to-batch consistency and compliance with Good Manufacturing Practices (GMP). The compound's shelf life and storage recommendations are frequently discussed topics, as improper handling can affect its performance in downstream applications. Additionally, regulatory frameworks such as REACH and FDA guidelines influence its global trade and utilization.

Emerging studies suggest potential applications of this thiazole ester in neurological research, particularly concerning neuroprotective mechanisms and blood-brain barrier penetration. Such investigations capitalize on the compound's lipophilic properties and molecular flexibility, which are crucial for CNS-targeted drug design. These developments resonate with the increasing focus on neurodegenerative diseases and precision medicine.

In summary, ethyl 2-(cyclopropylamino)-1,3-thiazole-4-carboxylate (CAS No. 126534-17-6) represents a multifaceted chemical entity with broad implications for science and industry. Its ongoing exploration underscores the intersection of medicinal chemistry, process optimization, and translational research, making it a compelling subject for academic and commercial stakeholders alike.